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Compound of Interest

Compound Name: 1,6-Dichlorohexane

Cat. No.: B1210651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the properties, safety

considerations, and a detailed experimental protocol for a common reaction involving 1,6-
dichlorohexane. This information is intended to guide researchers in safely and effectively

utilizing this versatile bifunctional reagent in their synthetic endeavors.

Introduction
1,6-Dichlorohexane is a halogenated aliphatic hydrocarbon with the chemical formula

Cl(CH₂)₆Cl. Its linear six-carbon chain is terminated by two reactive chlorine atoms, making it a

valuable bifunctional electrophile in organic synthesis. This structural feature allows it to

participate in a variety of nucleophilic substitution reactions to form symmetrical difunctional

compounds. It is a key intermediate in the production of polymers, pharmaceuticals, and other

specialty chemicals. A primary application is in the synthesis of diamines, which are precursors

to polyamides like nylon.

Physicochemical Properties and Safety Data
A thorough understanding of the physical and chemical properties of 1,6-dichlorohexane is

crucial for its safe handling and for designing synthetic protocols.
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Property Value Reference

Molecular Formula C₆H₁₂Cl₂ --INVALID-LINK--

Molecular Weight 155.07 g/mol --INVALID-LINK--

Appearance
Colorless to slightly yellow

liquid
--INVALID-LINK--

Boiling Point 204-205 °C (lit.) --INVALID-LINK--

Density 1.068 g/mL at 25 °C (lit.) --INVALID-LINK--

Solubility
Insoluble in water. Soluble in

alcohol.
--INVALID-LINK--

Flash Point 77 °C (171 °F) --INVALID-LINK--

CAS Number 2163-00-0 --INVALID-LINK--

Safety and Handling: 1,6-Dichlorohexane is an irritant and should be handled with appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and

a lab coat. All manipulations should be performed in a well-ventilated fume hood to avoid

inhalation of vapors. It is incompatible with strong oxidizing agents, strong bases, and some

amines. Store in a cool, dry, and well-ventilated area away from incompatible substances.

Experimental Protocol: Synthesis of N,N'-Dibutyl-
1,6-hexanediamine
This protocol details the synthesis of a secondary diamine, N,N'-dibutyl-1,6-hexanediamine,

through the nucleophilic substitution of 1,6-dichlorohexane with n-butylamine. The use of a

large excess of the primary amine helps to minimize the formation of quaternary ammonium

salt byproducts.

Reaction Scheme:

Materials:

1,6-Dichlorohexane (98%)
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n-Butylamine (99%)

Toluene, anhydrous

Sodium hydroxide (NaOH)

Deionized water

Anhydrous magnesium sulfate (MgSO₄)

Equipment:

Three-necked round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer with heating mantle

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Reaction Setup and Procedure

Reaction Workup Purification

Charge flask with
n-butylamine and toluene Heat to reflux

1. Stir Add 1,6-dichlorohexane
dropwise

2. Maintain reflux
Reflux for 24 hours

3. Controlled addition
Cool to room temp. Add NaOH solution

4. Quench
Separate organic layer

5. Extraction
Wash with water

6. Washing
Dry with MgSO₄

7. Drying
Filter Concentrate in vacuo

8. Remove drying agent
Vacuum distillation

9. Remove solvent
Characterize product

10. Purify

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of N,N'-dibutyl-1,6-hexanediamine.
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Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a reflux

condenser, a dropping funnel, and a magnetic stirrer, add n-butylamine (58.5 g, 0.8 mol, 8

equivalents) and 100 mL of anhydrous toluene.

Heating: Begin stirring the mixture and heat it to reflux using a heating mantle.

Addition of 1,6-Dichlorohexane: Once refluxing, add a solution of 1,6-dichlorohexane (15.5

g, 0.1 mol, 1 equivalent) in 50 mL of anhydrous toluene dropwise from the dropping funnel

over a period of 1 hour.

Reaction: After the addition is complete, continue to heat the reaction mixture at reflux for 24

hours. Monitor the reaction progress by thin-layer chromatography (TLC).

Workup and Purification
Cooling and Quenching: After the reaction is complete, allow the mixture to cool to room

temperature.

Basification: Slowly add 100 mL of 2 M aqueous sodium hydroxide solution to the reaction

mixture to neutralize the hydrochloride salt of the product and the excess n-butylamine.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the

organic layer with deionized water (2 x 50 mL).

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter the drying agent and remove the toluene and excess n-butylamine

by rotary evaporation.

Purification: Purify the crude product by vacuum distillation to obtain N,N'-dibutyl-1,6-

hexanediamine as a colorless to pale yellow liquid.

Quantitative Data
The following table summarizes the quantitative data for the synthesis of N,N'-dibutyl-1,6-

hexanediamine.
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Parameter Value

Mass of 1,6-Dichlorohexane 15.5 g

Moles of 1,6-Dichlorohexane 0.1 mol

Mass of n-Butylamine 58.5 g

Moles of n-Butylamine 0.8 mol

Molar Ratio (Amine:Dichloride) 8:1

Solvent (Toluene) 150 mL

Reaction Temperature Reflux (~111 °C)

Reaction Time 24 hours

Theoretical Yield 22.84 g

Typical Actual Yield 18.3 - 20.5 g

Percent Yield 80 - 90%

Signaling Pathways and Logical Relationships
The reaction proceeds via a standard Sₙ2 (bimolecular nucleophilic substitution) mechanism.

The logical relationship of the reaction steps is illustrated below.

First Substitution Second Substitution

1,6-Dichlorohexane

n-Butylamine (nucleophile)
Transition State 1Nucleophilic Attack N-Butyl-6-chlorohexylamine

HCl

N-Butyl-6-chlorohexylamine

n-Butylamine (nucleophile)

Intermediate for next step Transition State 2Nucleophilic Attack N,N'-Dibutyl-1,6-hexanediamine

HCl

Click to download full resolution via product page

Caption: Sₙ2 mechanism for the synthesis of N,N'-dibutyl-1,6-hexanediamine.
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[https://www.benchchem.com/product/b1210651#protocol-for-setting-up-a-reaction-with-1-6-
dichlorohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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